Cas no 65686-67-1 (Ethanone, 2,2,2-trifluoro-1-[3-(trifluoromethyl)phenyl]-, oxime)

• Product name: Ethanone, 2,2,2-trifluoro-1-[3-(trifluoromethyl)phenyl]-, oxime
• CAS No: 65686-67-1
• MF: C₉H₅F₆NO
• MW: 257.1325
• CID: 397417
• PubChem ID: 71375430

Ethanone, 2,2,2-trifluoro-1-[3-(trifluoromethyl)phenyl]-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-[3-(trifluoromethyl)phenyl]-, oxime
• N-[2,2,2-trifluoro-1-[3-(trifluoromethyl)phenyl]ethylidene]hydroxylamine
• 65686-67-1
• (3-trifluoromethyl phenyl) trifluoromethyl Ketoxime
• N-{2,2,2-Trifluoro-1-[3-(trifluoromethyl)phenyl]ethylidene}hydroxylamine
• DTXSID90798166

• Inchi： InChI=1S/C9H5F6NO/c10-8(11,12)6-3-1-2-5(4-6)7(16-17)9(13,14)15/h1-4,17H
• InChI Key： JXHZJFSDXHTECM-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(F)(F)F)C(=NO)C(F)(F)F

Computed Properties

• Exact Mass: 257.02755
• Monoisotopic Mass: 257.02753276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 32.6Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 32.59